Cas no 2427810-76-0 (tert-butyl N-{2-[methoxy(methyl)amino]ethyl}carbamate)

• Product Name: tert-butyl N-{2-[methoxy(methyl)amino]ethyl}carbamate
• CAS No: 2427810-76-0
• MF: C₉H₂₀N₂O₃
• MW: 204.266702651978
• CID: 6541808
• PubChem ID: 123324286
• Update Time: 2025-07-20

tert-butyl N-{2-[methoxy(methyl)amino]ethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-[methoxy(methyl)amino]ethyl}carbamate
• EN300-7295501
• 2427810-76-0

• Inchi： 1S/C9H20N2O3/c1-9(2,3)14-8(12)10-6-7-11(4)13-5/h6-7H2,1-5H3,(H,10,12)
• InChI Key： QJJZLNDOUDRDOC-UHFFFAOYSA-N
• SMILES： O(C(NCCN(C)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 204.14739250g/mol
• Monoisotopic Mass: 204.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl N-{2-[methoxy(methyl)amino]ethyl}carbamate

Comprehensive Overview of tert-butyl N-{2-[methoxy(methyl)amino]ethyl}carbamate (CAS No. 2427810-76-0)

The compound tert-butyl N-{2-[methoxy(methyl)amino]ethyl}carbamate (CAS No. 2427810-76-0) is a specialized carbamate derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a tert-butyl group and a methoxy(methyl)amino moiety, makes it a valuable intermediate for constructing complex molecules. Researchers and chemists frequently utilize this compound in the development of peptide mimetics, drug candidates, and bioconjugation strategies due to its stability and reactivity under mild conditions.

In recent years, the demand for tert-butyl N-{2-[methoxy(methyl)amino]ethyl}carbamate has surged, driven by its role in proteomics and medicinal chemistry. Its CAS No. 2427810-76-0 is often searched in academic databases and chemical supplier catalogs, reflecting its growing importance. The compound’s N-protecting group functionality is particularly noteworthy, as it enables selective reactions in multi-step syntheses, a topic frequently discussed in organic chemistry forums and research publications.

One of the trending topics in chemical synthesis is the optimization of green chemistry protocols. tert-butyl N-{2-[methoxy(methyl)amino]ethyl}carbamate aligns with this trend, as it can be employed in solvent-free reactions or with biodegradable solvents, reducing environmental impact. This aspect resonates with sustainability-focused researchers and industries aiming to minimize waste. Additionally, its compatibility with automated synthesis platforms makes it a preferred choice for high-throughput screening in drug discovery.

The compound’s structural versatility also makes it a subject of interest in computational chemistry studies. Researchers often investigate its conformational stability and electronic properties using density functional theory (DFT) calculations. Such analyses are crucial for predicting its behavior in catalytic systems or biomolecular interactions, addressing common queries in AI-driven molecular modeling platforms.

From a commercial perspective, tert-butyl N-{2-[methoxy(methyl)amino]ethyl}carbamate is listed by major chemical suppliers under its CAS No. 2427810-76-0, with purity grades ranging from 95% to 99%. Its pricing and availability are frequently monitored by procurement specialists, especially in regions with booming pharmaceutical and biotech sectors. The compound’s shelf life and storage conditions (typically 2-8°C under inert atmosphere) are also critical for laboratory managers and quality control teams.

In conclusion, tert-butyl N-{2-[methoxy(methyl)amino]ethyl}carbamate (CAS No. 2427810-76-0) is a multifaceted compound bridging academic research and industrial applications. Its relevance in drug development, sustainable chemistry, and computational studies ensures its continued prominence in scientific discourse. As synthetic methodologies evolve, this compound is poised to remain a cornerstone in advanced chemical synthesis.